Cas no 865543-89-1 (N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(2,5-dioxopyrrolidin-1-yl)benzamide)

N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(2,5-dioxopyrrolidin-1-yl)benzamide structure

865543-89-1 structure

Product Name:N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(2,5-dioxopyrrolidin-1-yl)benzamide

CAS No:865543-89-1

MF:C₁₉H₁₄ClN₃O₃S

MW:399.850761890411

CID:5931366

PubChem ID:2104655

Update Time:2023-11-22

N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(2,5-dioxopyrrolidin-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

- N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(2,5-dioxopyrrolidin-1-yl)benzamide
- Benzamide, N-(4-chloro-3-methyl-2(3H)-benzothiazolylidene)-3-(2,5-dioxo-1-pyrrolidinyl)-
- F1381-0066
- N-(4-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-3-(2,5-dioxopyrrolidin-1-yl)benzamide
- 865543-89-1
- (E)-N-(4-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-3-(2,5-dioxopyrrolidin-1-yl)benzamide
- ZINC03851845
- N-[(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-(2,5-dioxopyrrolidin-1-yl)benzamide
- AKOS024608253
- ZINC03851843
- Inchi： 1S/C19H14ClN3O3S/c1-22-17-13(20)6-3-7-14(17)27-19(22)21-18(26)11-4-2-5-12(10-11)23-15(24)8-9-16(23)25/h2-7,10H,8-9H2,1H3
- InChI Key： VGQAGRUEYRXNGJ-UHFFFAOYSA-N
- SMILES： C(N=C1N(C)C2=C(Cl)C=CC=C2S1)(=O)C1=CC=CC(N2C(=O)CCC2=O)=C1

Computed Properties

Exact Mass: 399.0444402g/mol
Monoisotopic Mass: 399.0444402g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 27
Rotatable Bond Count: 2
Complexity: 669
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 95.4Å²

Experimental Properties

Density: 1.50±0.1 g/cm3(Predicted)
Boiling Point: 683.3±65.0 °C(Predicted)
pka: -2.22±0.20(Predicted)

N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(2,5-dioxopyrrolidin-1-yl)benzamide Pricemore >>

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